Cas no 96064-47-0 (ethyl 2-phenyl-2-{[3-(piperidin-1-yl)propyl]carbamoyl}butanoate)

• Product name: ethyl 2-phenyl-2-{[3-(piperidin-1-yl)propyl]carbamoyl}butanoate
• CAS No: 96064-47-0
• MF: C₂₁H₃₂N₂O₃
• MW: 360.490386009216
• CID: 1986061
• PubChem ID: 57009

ethyl 2-phenyl-2-{[3-(piperidin-1-yl)propyl]carbamoyl}butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-phenyl-2-{[3-(piperidin-1-yl)propyl]carbamoyl}butanoate
• ethyl 2-phenyl-2-(3-piperidin-1-ylpropylcarbamoyl)butanoate
• 96064-47-0
• 2-Ethyl-2-phenyl-N-(3-piperidinopropyl)malonamic acid ethyl ester
• DTXSID20914675
• BRN 1354625
• 5-20-03-00175 (Beilstein Handbook Reference)
• BR 90
• 2-(Ethoxycarbonyl)-2-phenyl-N-[3-(piperidin-1-yl)propyl]butanimidic acid
• MALONAMIC ACID, 2-ETHYL-2-PHENYL-N-(3-PIPERIDINOPROPYL)-, ETHYL ESTER

• Inchi： InChI=1S/C21H32N2O3/c1-3-21(20(25)26-4-2,18-12-7-5-8-13-18)19(24)22-14-11-17-23-15-9-6-10-16-23/h5,7-8,12-13H,3-4,6,9-11,14-17H2,1-2H3,(H,22,24)
• InChI Key： MIDYJGWCFUCIHA-UHFFFAOYSA-N
• SMILES： CCC(C1=CC=CC=C1)(C(=O)NCCCN2CCCCC2)C(=O)OCC

Computed Properties

• Exact Mass: 360.241293
• Monoisotopic Mass: 360.241293
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 3.6

Experimental Properties

• Density: 1.066
• Boiling Point: 532.1°C at 760 mmHg
• Flash Point: 275.6°C
• Refractive Index: 1.518